Cas no 1806561-76-1 (2-(1-Bromo-2-oxopropyl)-6-ethylmandelic acid)

• Product Name: 2-(1-Bromo-2-oxopropyl)-6-ethylmandelic acid
• CAS No: 1806561-76-1
• MF: C₁₃H₁₅BrO₄
• MW: 315.159803628922
• CID: 4797035
• Update Time: 2025-06-08

2-(1-Bromo-2-oxopropyl)-6-ethylmandelic acid Chemical and Physical Properties

Names and Identifiers

• 2-(1-Bromo-2-oxopropyl)-6-ethylmandelic acid

• Inchi： 1S/C13H15BrO4/c1-3-8-5-4-6-9(11(14)7(2)15)10(8)12(16)13(17)18/h4-6,11-12,16H,3H2,1-2H3,(H,17,18)
• InChI Key： JUPRTCLOOSQUSD-UHFFFAOYSA-N
• SMILES： BrC(C(C)=O)C1=CC=CC(CC)=C1C(C(=O)O)O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 318
• XLogP3: 2.1
• Topological Polar Surface Area: 74.6

Additional information on 2-(1-Bromo-2-oxopropyl)-6-ethylmandelic acid

Introduction to 2-(1-Bromo-2-oxopropyl)-6-ethylmandelic Acid (CAS No. 1806561-76-1)

2-(1-Bromo-2-oxopropyl)-6-ethylmandelic acid, identified by its Chemical Abstracts Service (CAS) number 1806561-76-1, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, featuring a unique structural motif combining a brominated propyl side chain with an ethyl mandelate backbone, exhibits intriguing chemical properties that make it a valuable intermediate in the development of novel therapeutic agents. The presence of both electrophilic and nucleophilic functional groups in its molecular framework allows for diverse synthetic transformations, positioning it as a versatile building block for medicinal chemists.

The bromo-substituted propyl group at the C1 position introduces a reactive handle for further functionalization, enabling the construction of more complex molecules through cross-coupling reactions such as Suzuki-Miyaura or Buchwald-Hartwig couplings. This feature is particularly useful in the synthesis of biaryl structures, which are prevalent in many biologically active compounds. Additionally, the carbonyl group adjacent to the bromine atom provides a site for condensation reactions, allowing for the formation of amides, esters, or other heterocyclic systems. These attributes make 2-(1-Bromo-2-oxopropyl)-6-ethylmandelic acid a promising candidate for exploring new drug candidates targeting various diseases.

The ethyl mandelate moiety contributes to the compound's solubility and metabolic stability, which are critical factors in drug design. Mandelic acid derivatives have long been recognized for their pharmacological significance, with applications ranging from antimicrobial to analgesic properties. The ethyl substitution at the C6 position enhances lipophilicity while maintaining overall molecular flexibility, which can be advantageous for membrane permeability and target binding affinity. Recent studies have highlighted the potential of mandelate-based scaffolds in modulating enzyme activity and receptor interactions, making this compound an attractive scaffold for drug discovery efforts.

In recent years, advances in computational chemistry and high-throughput screening have accelerated the identification of novel pharmacophores. The structural features of 2-(1-Bromo-2-oxopropyl)-6-ethylmandelic acid align well with emerging trends in medicinal chemistry, particularly in the development of small-molecule inhibitors targeting protein-protein interactions and post-translational modifications. For instance, modifications of the mandelate core have been shown to disrupt aberrant signaling pathways in cancer cells by inhibiting kinases or phosphatases. The bromine atom serves as a handle for covalent inhibition strategies, offering a mechanism to achieve high selectivity and potency.

One notable application of this compound is in the synthesis of protease inhibitors, where its dual functionality allows for precise tuning of reactivity. Proteases play crucial roles in various biological processes, including inflammation and tumor progression, making them attractive therapeutic targets. By leveraging the bromopropyl group for site-specific labeling and the mandelate core for substrate mimicry, researchers have developed inhibitors that exhibit nanomolar affinity and excellent pharmacokinetic profiles. These findings underscore the importance of 2-(1-Bromo-2-oxopropyl)-6-ethylmandelic acid as a key intermediate in designing next-generation protease inhibitors.

The compound's potential extends beyond protease inhibition; it has also been explored as a precursor for chiral auxiliaries and catalysts. The stereochemistry at the C1 position can be selectively modified to produce enantiomerically pure derivatives, which are essential for asymmetric synthesis. Such derivatives have found utility in producing enantiomerically enriched pharmaceuticals with improved efficacy and reduced side effects. The combination of electrophilic and nucleophilic centers allows for iterative functionalization, enabling access to libraries of diverse analogs through parallel synthetic strategies.

Recent innovations in synthetic methodologies have further enhanced the utility of 2-(1-Bromo-2-oxopropyl)-6-ethylmandelic acid. Transition-metal-catalyzed reactions now provide efficient routes to complex derivatives with minimal byproducts. For example, palladium-catalyzed cross-coupling reactions enable the introduction of aryl or heteroaryl groups at various positions along the molecular chain. These transformations have been instrumental in generating novel scaffolds with enhanced binding affinity to biological targets. Additionally, photoredox catalysis has opened new avenues for functionalizing the carbonyl group under mild conditions, preserving sensitive functional moieties throughout synthetic sequences.

The growing interest in bioorthogonal chemistry has also highlighted the potential of this compound as a clickable probe. Bioorthogonal reactions allow for selective labeling of biomolecules in living systems using non-natural substrates that undergo predictable chemical transformations under physiological conditions. The bromine atom serves as an ideal handle for strained alkyne cycloadditions or azide alkyne reactions, enabling researchers to track protein localization or study metabolic pathways with high precision. Such applications are particularly relevant in drug discovery pipelines where understanding target engagement and distribution is critical.

From a regulatory perspective, 2-(1-Bromo-2-oxopropyl)-6-ethylmandelic acid benefits from established safety profiles due to its structural similarity to known pharmaceuticals. Its synthetic pathways are well-documented and scalable under Good Manufacturing Practices (GMP), ensuring consistency and reliability for industrial applications. As regulatory agencies continue to emphasize innovation while maintaining stringent safety standards, compounds like this one provide a balanced approach between novelty and predictability—a crucial factor when developing new therapeutics.

In conclusion,2-(1-Bromo-2-oxopropyl)-6-ethylmandelic acid (CAS No. 1806561-76-1) represents a versatile intermediate with broad applications across pharmaceutical research and development programs worldwide。 Its unique structural features—combining reactivity handles such as bromine atoms with bioactive motifs like mandelate—make it an indispensable tool for medicinal chemists seeking innovative solutions to complex biological challenges。 As research progresses toward more targeted therapies based on rational drug design,this compound will undoubtedly continue playing pivotal roles shaping future advances medicine。